Cas no 1823969-59-0 (Methyl 5-bromo-4-methylpyrimidine-2-carboxylate)

• Product Name: Methyl 5-bromo-4-methylpyrimidine-2-carboxylate
• CAS No: 1823969-59-0
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD26517001
• CID: 4673770
• PubChem ID: 123288758
• Update Time: 2024-11-06

Methyl 5-bromo-4-methylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-4-methylpyrimidine-2-carboxylate
• COC(=O)C1=NC=C(Br)C(C)=N1
• Methyl 5-bromo-4-methyl-2-pyrimidinecarboxylate
• SCHEMBL18420384
• D94148
• AKOS037646210
• AS-67275
• DB-417471
• 1823969-59-0
• Methyl 5-bromo-4-methylpyrimidine-2-carboxylate

• MDL： MFCD26517001
• Inchi： 1S/C7H7BrN2O2/c1-4-5(8)3-9-6(10-4)7(11)12-2/h3H,1-2H3
• InChI Key： PFLVQEUZWNEUPM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)N=C1C

Computed Properties

• Exact Mass: 229.96909 g/mol
• Monoisotopic Mass: 229.96909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.05
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1